Cas no 55980-34-2 (2-Propenoicacid, 3-(dimethylamino)-)

• Product Name: 2-Propenoicacid, 3-(dimethylamino)-
• CAS No: 55980-34-2
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 387311
• PubChem ID: 303566
• Update Time: 2025-04-19

2-Propenoicacid, 3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid, 3-(dimethylamino)-
• 3-(dimethylamino)prop-2-enoic acid
• CTK1H5177
• SCHEMBL263813
• 55980-34-2
• DTXSID80307544

• Inchi： 1S/C5H9NO2/c1-6(2)4-3-5(7)8/h3-4H,1-2H3,(H,7,8)
• InChI Key： NKNBYFBSHOGEKE-UHFFFAOYSA-N
• SMILES： OC(C=CN(C)C)=O

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54
• LogP: 0.14630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives